2beta,3beta-Epoxy-2,3-dimethyl-5-methylene-4-oxocyclopentane-1alpha-carboxylic acid

• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: (1R,2S,5R)-1,5-dimethyl-3-methylidene-4-oxo-6-oxabicyclo[3.1.0]hexane-2-carboxylic acid
• InChI: InChI=1S/C9H10O4/c1-4-5(7(11)12)8(2)9(3,13-8)6(4)10/h5H,1H2,2-3H3,(H,11,12)/t5-,8-,9+/m1/s1
• InChI Key: HBECYYFDLZZMPL-CGMLFGJQSA-N
• Isomeric SMILES: C[C@@]12[C@H](C(=C)C(=O)[C@@]1(O2)C)C(=O)O
• SMILES: CC12C(C(=C)C(=O)C1(O2)C)C(=O)O

Description

2beta,3beta-Epoxy-2,3-dimethyl-5-methylene-4-oxocyclopentane-1alpha-carboxylic acid is a natural product found in Streptomyces coelicolor, Streptomyces albidoflavus, and Streptomyces with data available.

Scientific Research Applications

Monoamine Transporter Binding Properties

• Researchers have developed synthetic procedures for various derivatives of 2beta,3beta-diaryltropanes, analogues of 3-aryltropane-2beta-carboxylic acid methyl ester. These compounds have shown significant binding properties at dopamine, norepinephrine, and serotonin transporters (DAT, NET, and 5-HTT, respectively). The 2beta,3beta-diaryltropanes exhibit higher potency and selectivity for DAT compared to NET and 5-HTT (Kotturi et al., 2005).

Asymmetric Induction in Photoisomerization

• Studies on asymmetric induction in the cis, trans-photoisomerization of 2beta, 3beta-diphenylcyclopropane-1alpha-carboxylic acid derivatives have been conducted. The most effective results were obtained by irradiating chiral esters, amides, and salts in NaY and LiY zeolites and in the pure crystalline state (Cheung et al., 2000).

Synthesis and Biological Activity of Steroid Derivatives

• The synthesis of various steroid derivatives, including those related to 2beta-amino-5alpha-androstane-3alpha,17beta-diol N-derivatives, has been explored for their antiproliferative effect on HL-60 human leukemia cells. This research sheds light on the potential therapeutic applications of these compounds in leukemia treatment (Thibeault et al., 2008).

Exploration of Epoxy Steroids in Soft Corals

• Research on soft corals like Sarcophyton crassocaule has led to the isolation of novel epoxy steroids. These findings contribute to the understanding of marine natural products and their potential applications in drug discovery (Anjaneyulu et al., 2000).